molecular formula C6H7FN2 B1519061 2-Amino-3-Fluoro-4-methylpyridine CAS No. 1003710-35-7

2-Amino-3-Fluoro-4-methylpyridine

Cat. No. B1519061
M. Wt: 126.13 g/mol
InChI Key: GMRCETURKYMUNO-UHFFFAOYSA-N
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Description

“2-Amino-3-Fluoro-4-methylpyridine” is a chemical compound belonging to the class of pyridines. It has a CAS Number of 1003710-35-7 and a molecular weight of 126.13 . It is also known as AFMP.


Synthesis Analysis

The synthesis of “2-Amino-3-Fluoro-4-methylpyridine” involves various methods. For instance, 2-Amino-3-methylpyridine can be converted into 2-fluoro-3-methylpyridine using the Baltz-Schiemann technique . Another method involves reacting 2-amino-3-methylpyridine with 40% fluoroboric acid .


Molecular Structure Analysis

The molecular formula of “2-Amino-3-Fluoro-4-methylpyridine” is C6H7FN2.


Chemical Reactions Analysis

“2-Amino-3-Fluoro-4-methylpyridine” is a useful reactant in the synthesis of phenylsulfonamidomethylbenzamides, oxopyridopyrrolopyrazinyacetamides, carbamoylalkylthiophenylmethylpicolinamides, and benzylthiotriazolylpyridines . These compounds exhibit SAR and kappa opioid receptor agonistic and antagonistic activity .


Physical And Chemical Properties Analysis

The physical form of “2-Amino-3-Fluoro-4-methylpyridine” is solid and it should be stored in a refrigerator .

Scientific Research Applications

  • Synthesis of Fluorinated Pyridines

    • Field : Organic Chemistry .
    • Application : 2-Amino-4-methylpyridine has been used in the synthesis of fluorine-containing pyridine aldoximes, which have potential use for the treatment of organophosphorus nerve-agent poisoning .
    • Method : The Baltz-Schiemann technique was used to convert 2-amino-3-methylpyridine into 2-fluoro-3-methylpyridine. Subsequent permanganate oxidation provided the acid .
    • Results : The synthesis resulted in the production of 2-fluoro-3-methylpyridine, which can be used in the creation of fluorine-containing pyridine aldoximes .
  • Nonlinear Optical Materials

    • Field : Materials Science .
    • Application : 2-Amino-4-methylpyridine has been used in the synthesis of 2-amino-4-methylpyridinium-4-hydroxybenzolate crystal, a nonlinear optical (NLO) material .
    • Method : The crystal was grown by the slow solvent evaporation (SSE) method. The compound belongs to the centrosymmetric space group P2 1/ c in a monoclinic crystal system .
    • Results : The second order hyperpolarizability of the crystal was analyzed theoretically .
  • Pharmaceutical Intermediate

    • Field : Pharmaceutical Industry .
    • Application : 2-Amino-4-methylpyridine is used as a pharmaceutical intermediate .
    • Method : Specific methods of application or experimental procedures were not provided .
    • Results : The compound is used in the synthesis of various pharmaceuticals .
  • Synthesis of Fluorinated Pyridines

    • Field : Organic Chemistry .
    • Application : 2-Amino-3-methylpyridine has been used for synthesis of fluorine-containing pyridine aldoximes of potential use for the treatment of organophosphorus nerve-agent poisoning .
    • Method : The Baltz-Schiemann technique was used to convert 2-amino-3-methylpyridine into 2-fluoro-3-methylpyridine. Subsequent permanganate oxidation provided the acid .
    • Results : The synthesis resulted in the production of 2-fluoro-3-methylpyridine, which can be used in the creation of fluorine-containing pyridine aldoximes .
  • Synthesis of p38α Mitogen Activated Protein Kinase Inhibitors

    • Field : Pharmaceutical Chemistry .
    • Application : 2-Fluoro-4-methylpyridine has been used in the synthesis of potent p38α mitogen-activated protein kinase inhibitors .
    • Method : An optimized strategy for the synthesis of the inhibitors starting from 2-fluoro-4-methylpyridine is reported. This strategy avoids the use of palladium as a catalyst and is more diverse and versatile .
    • Results : The synthesis resulted in the production of potent inhibitors of p38α mitogen-activated protein kinase .
  • Preparation of Fluorinated Compounds

    • Field : Organic Chemistry .
    • Application : 2-Fluoro-4-methylpyridine may be used in the preparation of 2-Fluoro-4-(iodomethyl)pyridine and 4-(4-fluorophenyl)-5-(2-fluoropyridin-4-yl)-1,3-dihydroimidazol-2-thione .
    • Method : Specific methods of application or experimental procedures were not provided .
    • Results : The compound is used in the synthesis of various fluorinated compounds .
  • Synthesis of Fluorinated Pyridines

    • Field : Organic Chemistry .
    • Application : 2-Amino-3-methylpyridine has been used for synthesis of fluorine-containing pyridine aldoximes of potential use for the treatment of organophosphorus nerve-agent poisoning .
    • Method : The Baltz-Schiemann technique was used to convert 2-amino-3-methylpyridine into 2-fluoro-3-methylpyridine. Subsequent permanganate oxidation provided the acid .
    • Results : The synthesis resulted in the production of 2-fluoro-3-methylpyridine, which can be used in the creation of fluorine-containing pyridine aldoximes .
  • Synthesis of p38α Mitogen Activated Protein Kinase Inhibitors

    • Field : Pharmaceutical Chemistry .
    • Application : 2-Fluoro-4-methylpyridine has been used in the synthesis of potent p38α mitogen-activated protein kinase inhibitors .
    • Method : An optimized strategy for the synthesis of the inhibitors starting from 2-fluoro-4-methylpyridine is reported. This strategy avoids the use of palladium as a catalyst and is more diverse and versatile .
    • Results : The synthesis resulted in the production of potent inhibitors of p38α mitogen-activated protein kinase .
  • Preparation of Fluorinated Compounds

    • Field : Organic Chemistry .
    • Application : 2-Fluoro-4-methylpyridine may be used in the preparation of 2-Fluoro-4-(iodomethyl)pyridine and 4-(4-fluorophenyl)-5-(2-fluoropyridin-4-yl)-1,3-dihydroimidazol-2-thione .
    • Method : Specific methods of application or experimental procedures were not provided .
    • Results : The compound is used in the synthesis of various fluorinated compounds .

Safety And Hazards

“2-Amino-3-Fluoro-4-methylpyridine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It has hazard statements H302, H315, H319, H335, and precautionary statements P261, P271, P280, P302, P304, P305, P313, P332, P337, P338, P340, P351, P352 .

Future Directions

Fluoropyridines, including “2-Amino-3-Fluoro-4-methylpyridine”, have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring . They have potential applications in various biological fields, including as potential imaging agents . The interest toward the development of fluorinated chemicals has been steadily increasing .

properties

IUPAC Name

3-fluoro-4-methylpyridin-2-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H7FN2/c1-4-2-3-9-6(8)5(4)7/h2-3H,1H3,(H2,8,9)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GMRCETURKYMUNO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NC=C1)N)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H7FN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

126.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Amino-3-Fluoro-4-methylpyridine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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